![molecular formula C7H14N2O3 B6185415 4-[nitroso(propan-2-yl)amino]butanoic acid CAS No. 2624122-60-5](/img/no-structure.png)
4-[nitroso(propan-2-yl)amino]butanoic acid
Overview
Description
4-[nitroso(propan-2-yl)amino]butanoic acid, also known as NPRO, is an amino acid derivative. It is a stable compound with high water solubility. This compound can be used as a working standard or secondary reference standard .
Synthesis Analysis
The synthesis of various N-nitroso compounds from secondary amines has been reported using tert-butyl nitrite (TBN) under solvent-free conditions . This methodology features a broad substrate scope, metal and acid-free conditions, and an easy isolation procedure .Physical And Chemical Properties Analysis
The boiling point of 4-[nitroso(propan-2-yl)amino]butanoic acid is predicted to be 364.1±25.0 °C . The density is predicted to be 1.15±0.1 g/cm3 . The pKa value is predicted to be 4.56±0.10 .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-[nitroso(propan-2-yl)amino]butanoic acid involves the reaction of propan-2-ylamine with butane-1,4-dione followed by oxidation of the resulting intermediate with nitrous acid.", "Starting Materials": [ "Propan-2-ylamine", "Butane-1,4-dione", "Nitrous acid" ], "Reaction": [ "Step 1: Propan-2-ylamine is reacted with butane-1,4-dione in the presence of a base such as sodium hydroxide to form the intermediate 4-(propan-2-ylamino)butane-2,3-dione.", "Step 2: The intermediate is then treated with nitrous acid to form the desired product, 4-[nitroso(propan-2-yl)amino]butanoic acid." ] } | |
CAS RN |
2624122-60-5 |
Product Name |
4-[nitroso(propan-2-yl)amino]butanoic acid |
Molecular Formula |
C7H14N2O3 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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